(E)-3-((5-(cinnamylthio)-4-methyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

• IUPAC Name: 3-[[4-methyl-5-[(E)-3-phenylprop-2-enyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C20H18N4OS2/c1-23-18(14-24-16-11-5-6-12-17(16)27-20(24)25)21-22-19(23)26-13-7-10-15-8-3-2-4-9-15/h2-12H,13-14H2,1H3/b10-7+
• InChI Key: XSCLWCJSSRRXEQ-JXMROGBWSA-N
• Canonical SMILES: CN1C(=NN=C1SCC=CC2=CC=CC=C2)CN3C4=CC=CC=C4SC3=O
• Isomeric SMILES: CN1C(=NN=C1SC/C=C/C2=CC=CC=C2)CN3C4=CC=CC=C4SC3=O
• Molecular Formula: C20H18N4OS2
• Molecular Weight: 394.5 g/mol

Description

(E)-3-((5-(cinnamylthio)-4-methyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one is a useful research compound. Its molecular formula is C20H18N4OS2 and its molecular weight is 394.51. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications

The compound is involved in the synthesis of various heterocyclic compounds, demonstrating its utility in creating complex molecules. For instance, derivatives of benzothiazole, including triazole-thiol derivatives, have been synthesized from cinnamic acid, showcasing a method to create compounds with potential biological activities (Sharba Ah et al., 2005). These synthetic routes offer insights into constructing molecules that can serve as scaffolds for further chemical modifications.

Corrosion Inhibition

Benzothiazole derivatives have been studied for their corrosion inhibiting effects on steel in acidic solutions. The corrosion inhibition efficiency is attributed to the adsorption of these molecules onto the metal surface, offering protection against corrosion. This application is particularly relevant in industries dealing with metal preservation and maintenance (Zhiyong Hu et al., 2016).

Antifungal and Antimicrobial Applications

The structural framework of benzothiazole derivatives, including triazole elements, has been explored for antifungal and antimicrobial potentials. These compounds have been synthesized and tested against a variety of microbial strains, showing significant activity. This suggests their potential use in developing new antimicrobial and antifungal agents with broad-spectrum efficacy (N. Rezki et al., 2016).

Antimycobacterial Applications

Compounds synthesized from benzothiazole and triazole derivatives have been evaluated for their activity against Mycobacterium tuberculosis, indicating potential applications in treating tuberculosis. This research area is of particular interest given the ongoing need for new antimycobacterial agents to combat drug-resistant strains of tuberculosis (N. Seelam et al., 2016).